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Compound of Interest

Compound Name: AH 11110A

Cat. No.: B15616285

This guide provides crucial safety, operational, and disposal information for laboratory
personnel working with AH Plus® root canal sealing material. The following procedures are
designed to ensure the safe handling of this substance in a research and development
environment.

Hazard Identification and Personal Protective
Equipment

AH Plus® is a two-component epoxy-amine resin-based paste that can cause skin and eye
irritation, and may lead to allergic skin reactions.[1][2] It is also toxic to aquatic life with long-
lasting effects.[1][2] Adherence to proper personal protective equipment (PPE) protocols is
mandatory to minimize exposure risks.
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Hazard

Required Personal Protective Equipment

Skin Irritation & Allergic Reaction

Protective Gloves: Nitrile or other chemically
resistant gloves should be worn. Avoid direct
contact with skin.[1][2] Immediately remove and

launder any contaminated clothing.[2]

Serious Eye Irritation

Eye Protection: Safety glasses with side shields
or goggles are required.[1] In case of splashing,

a face shield should be used.

Inhalation of Vapors/Aerosols

Respiratory Protection: Ensure good ventilation
and exhaustion at the workplace.[2] Respiratory
protection is not typically necessary if the room

is well-ventilated.[2]

General Laboratory Safety

Protective Clothing: A lab coat or other

protective work clothing should be worn.[1]

Operational Protocol: Preparation and Handling

The preparation of AH Plus® involves mixing two pastes, Paste A and Paste B, to a

homogeneous consistency.[2][3]
Materials Required:

AH Plus® Paste A and Paste B

Glass slab or mixing pad

Metal spatula

Step-by-Step Procedure:

Personal Protective Equipment (as specified above)

o Preparation: Before handling, ensure all required PPE is correctly worn. Prepare a clean

workspace on a glass slab or mixing pad.[2][3]
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o Dispensing: Dispense equal volume units (1:1 ratio) of Paste A and Paste B onto the mixing
surface.[2][3] It is critical not to exchange the caps of the tubes; the colored cap belongs to
the colored tube and the white cap to the white tube.[3]

e Mixing: Use a metal spatula to thoroughly mix the two pastes until a uniform and
homogeneous consistency is achieved.[2][3]

o Application (for experimental use): For in-vitro studies, the mixed sealer can be applied to
prepared samples (e.g., root canal dentin) as required by the specific experimental protocol.

[4]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3]

Disposal Plan

Proper disposal of AH Plus® is crucial to prevent environmental contamination, as it is toxic to
aquatic life with long-lasting effects.[1][2]

e Unused Material: Unused or excess mixed paste should be collected with a non-combustible
absorbent material (e.g., sand, earth, diatomaceous earth) and placed in a designated,
sealed container for chemical waste.[3]

o Contaminated Materials: All materials that have come into contact with the sealer, such as
mixing pads, spatulas, and gloves, should be considered contaminated. These items must
be disposed of in accordance with local and national regulations for hazardous waste.[3]

e Environmental Precautions: Do not allow the product to enter drains, sewers, or
watercourses.[1]

Safe Handling Workflow

The following diagram illustrates the key stages of the safe handling workflow for AH Plus®.
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Caption: Safe handling workflow for AH Plus® from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ah-11110a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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